Cas no 2228910-75-4 (methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate)

• Product Name: methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate
• CAS No: 2228910-75-4
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 6157404
• PubChem ID: 165829431
• Update Time: 2025-06-10

methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate
• 2228910-75-4
• EN300-1948089

• Inchi： 1S/C8H13F2NO2/c1-13-7(12)6(4-11)5-2-8(9,10)3-5/h5-6H,2-4,11H2,1H3
• InChI Key： GFRSDUFIOUUPNT-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C(=O)OC)CN)C1)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate

Introduction to Methyl 3-Amino-2-(3,3-Difluorocyclobutyl)propanoate (CAS No. 2228910-75-4)

Methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate (CAS No. 2228910-75-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 3,3-difluorocyclobutyl moiety and an amino functional group, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate consists of a cyclobutane ring with two fluorine atoms attached at the 3-position, an amino group at the 3-position of the propanoate chain, and a methyl ester group at the carboxylic acid position. This combination of functional groups imparts distinct physicochemical properties to the molecule, making it a valuable candidate for various biological studies.

In terms of synthesis, several methods have been reported for the preparation of methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate. One common approach involves the reaction of a suitable cyclobutane derivative with an amino acid ester, followed by functional group manipulations to achieve the desired product. Recent advancements in synthetic chemistry have also led to more efficient and scalable methods, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques.

The biological activity of methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate has been extensively studied in various contexts. One notable application is its potential as a modulator of neurotransmitter systems. Research has shown that compounds with similar structural features can interact with specific receptors in the central nervous system (CNS), leading to therapeutic effects in conditions such as anxiety disorders and depression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate exhibits potent binding affinity for serotonin receptors, suggesting its potential as a lead compound for drug development.

Beyond its CNS applications, methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings highlight its potential as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its therapeutic potential, methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate has been explored for its use in chemical biology research. The presence of the amino group allows for easy derivatization and functionalization, making it a versatile tool for probing biological pathways and interactions. For example, researchers have utilized this compound as a scaffold to develop fluorescent probes for imaging applications and as a building block for constructing complex biomolecules.

The safety profile of methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is crucial for its potential use in clinical settings. However, further research is needed to fully understand its long-term safety and efficacy.

In conclusion, methyl 3-amino-2-(3,3-difluorocyclobutyl)propanoate (CAS No. 2228910-75-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance in this field, it is likely that new insights and applications will emerge, contributing to the advancement of healthcare and drug discovery.